Cas no 58159-03-8 (1,4-Heptadiyn-3-one, 6-hydroxy-6-methyl-1-phenyl-)

• Product Name: 1,4-Heptadiyn-3-one, 6-hydroxy-6-methyl-1-phenyl-
• CAS No: 58159-03-8
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 342950
• PubChem ID: 12233621
• Update Time: 2025-04-19

1,4-Heptadiyn-3-one, 6-hydroxy-6-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Heptadiyn-3-one, 6-hydroxy-6-methyl-1-phenyl-
• 6-hydroxy-6-methyl-1-phenylhepta-1,4-diyn-3-one
• 58159-03-8
• DTXSID80481631

• Inchi： 1S/C14H12O2/c1-14(2,16)11-10-13(15)9-8-12-6-4-3-5-7-12/h3-7,16H,1-2H3
• InChI Key： UOVDRRXUMCCPRO-UHFFFAOYSA-N
• SMILES： OC(C#CC(C#CC1C=CC=CC=1)=O)(C)C

Computed Properties

• Exact Mass: 212.08376
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3